Cas no 574750-36-0 (L-Isoleucine,L-valyl-L-histidyl-L-seryl-L-seryl-L-asparaginyl-L-asparaginyl-L-phenylalanylglycyl-L-alanyl-)

574750-36-0 structure
Product name:L-Isoleucine,L-valyl-L-histidyl-L-seryl-L-seryl-L-asparaginyl-L-asparaginyl-L-phenylalanylglycyl-L-alanyl-
CAS No:574750-36-0
MF:C45H68N14O15
MW:1045.1062297821
CID:345173
L-Isoleucine,L-valyl-L-histidyl-L-seryl-L-seryl-L-asparaginyl-L-asparaginyl-L-phenylalanylglycyl-L-alanyl- Chemical and Physical Properties
Names and Identifiers
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- L-Isoleucine,L-valyl-L-histidyl-L-seryl-L-seryl-L-asparaginyl-L-asparaginyl-L-phenylalanylglycyl-L-alanyl-
- L-Isoleucine, L-valyl-L-histidyl-L-seryl-L-seryl-L-asparaginyl-L-asparaginyl-L-phenylalanylglycyl-L-alanyl-
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- Inchi: 1S/C45H68N14O15/c1-6-22(4)36(45(73)74)59-37(65)23(5)52-34(64)17-50-38(66)26(12-24-10-8-7-9-11-24)53-40(68)28(14-32(46)62)54-41(69)29(15-33(47)63)55-42(70)30(18-60)58-43(71)31(19-61)57-39(67)27(13-25-16-49-20-51-25)56-44(72)35(48)21(2)3/h7-11,16,20-23,26-31,35-36,60-61H,6,12-15,17-19,48H2,1-5H3,(H2,46,62)(H2,47,63)(H,49,51)(H,50,66)(H,52,64)(H,53,68)(H,54,69)(H,55,70)(H,56,72)(H,57,67)(H,58,71)(H,59,65)(H,73,74)/t22-,23-,26-,27-,28-,29-,30-,31-,35-,36-/m0/s1
- InChI Key: ATOSSZUBXACQHS-QQODCBSASA-N
- SMILES: C(O)(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](C)NC(=O)CNC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](C(C)C)N
Computed Properties
- Exact Mass: 1044.49934
Experimental Properties
- Density: 1.360±0.06 g/cm3(Predicted)
- Boiling Point: 1684.0±65.0 °C(Predicted)
- PSA: 480.54
- pka: 3.41±0.10(Predicted)
L-Isoleucine,L-valyl-L-histidyl-L-seryl-L-seryl-L-asparaginyl-L-asparaginyl-L-phenylalanylglycyl-L-alanyl- Related Literature
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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Muhamad Z. Mokhtar,Mu Chen,Eric Whittaker,Bruce Hamilton,Nicholas Aristidou,Ali Gholinia,Saif A. Haque,Brian R. Saunders Phys. Chem. Chem. Phys., 2017,19, 7204-7214
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Mei Zhou RSC Adv., 2016,6, 113322-113326
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5. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
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